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This guide provides troubleshooting steps and frequently asked questions to address slow

convergence during the training of Physics-Informed Neural Networks (PINNs). It is intended

for researchers, scientists, and professionals in drug development who utilize PINNs in their

experiments.

Frequently Asked Questions (FAQs)
Q1: My PINN training is extremely slow and the loss is
not decreasing. What are the common causes?
Slow or stalled convergence in PINN training can often be attributed to several factors:

Gradient Pathologies: A significant issue arises from unbalanced gradients between the

different terms in your composite loss function (e.g., the PDE residual loss and the

boundary/initial condition loss).[1][2][3] This "numerical stiffness" can cause the training to

focus on one loss term while neglecting others, leading to poor overall convergence.[1][2]

Inappropriate Loss Weighting: Statically assigning equal or arbitrary weights to different loss

components can lead to an imbalance in their contributions to the total loss, hindering

effective training.[4][5][6]

Suboptimal Neural Network Architecture: The depth, width, and connectivity of your neural

network can impact its ability to learn the solution to the PDE. Very deep networks can suffer

from vanishing or exploding gradients.[7][8]
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Poor Choice of Activation Function: The activation function plays a critical role, especially in

PINNs where its derivatives are used to compute the PDE residual.[9][10][11] An activation

function that is not sufficiently differentiable or is ill-suited to the problem can impede

learning.[9]

Inefficient Optimizer: The choice of optimization algorithm can significantly affect

convergence speed and the final accuracy of the model.[12][13][14][15]

Training Point Distribution: The way collocation points are sampled across the domain can

impact the accuracy and convergence of the training process.[16][17]

Q2: How can I diagnose if I have a problem with
unbalanced gradients?
A common symptom of unbalanced gradients is observing one component of your loss function

(e.g., boundary condition loss) decreasing while another (e.g., PDE residual loss) remains

stagnant or even increases. You can diagnose this by:

Monitoring Individual Loss Components: Plot the values of each loss term separately during

training. If they are on vastly different scales or one dominates the others, it's a sign of

imbalance.

Visualizing Gradient Statistics: More advanced techniques involve analyzing the back-

propagated gradients for each loss term.[1] Histograms of these gradients can reveal if one

set of gradients is consistently larger or smaller than the others.[18]

Q3: What strategies can I use to address slow
convergence?
Here are several strategies you can employ, often in combination, to improve the convergence

of your PINN training:

Adaptive Loss Weighting: Instead of using fixed weights for your loss terms, employ an

adaptive weighting scheme. These methods dynamically adjust the weights during training to

balance the contribution of each loss component.[4][5][19]
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Choosing the Right Activation Function: Consider using adaptive activation functions, which

introduce a scalable hyperparameter that can be optimized during training to improve

convergence.[20][21][22] Ensure your activation function is sufficiently differentiable for the

order of your PDE.[9]

Selecting an Appropriate Optimizer: While Adam is a common starting point, quasi-Newton

methods like L-BFGS can be very effective, especially in later stages of training, as they

utilize second-order information.[12][13][14] A hybrid approach, starting with Adam and

switching to L-BFGS, is often beneficial.

Refining the Neural Network Architecture: Experiment with different network architectures.

Shallow and wide networks have been shown to outperform deep and narrow ones in some

cases.[8] Incorporating residual connections can also improve gradient flow.[9]

Adaptive Learning Rate: Use a learning rate scheduler, such as ReduceLROnPlateau, which

reduces the learning rate when the loss plateaus, allowing for more fine-grained adjustments

as training progresses.[9]

Adaptive Collocation Point Sampling: Instead of a fixed grid of collocation points, consider

adaptive sampling strategies that place more points in regions where the PDE residual is

high.[16][17]

Troubleshooting Guides
Guide 1: Implementing Adaptive Loss Weighting
Problem: The loss for the boundary conditions is decreasing, but the PDE residual loss is

stuck.

Methodology:

Conceptual Framework: The core idea is to dynamically update the weights of each loss

term based on their training behavior. One approach is to use the magnitude of the gradients

for each loss term to balance their influence.

Experimental Protocol:
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At each training step, calculate the gradients of the total loss with respect to the neural

network parameters.

Also, calculate the gradients for each individual loss component (PDE residual, boundary

conditions, etc.).

Use these individual gradient statistics to compute a scaling factor for each loss weight. A

common technique involves using the inverse of the mean or max of the gradients for

each loss term to normalize their magnitudes.

Update the loss weights at a certain frequency (e.g., every 100 or 1000 iterations).

Monitor the individual loss terms to ensure they are all decreasing over time.

Guide 2: Leveraging Adaptive Activation Functions
Problem: Training is slow from the very beginning, and the network struggles to learn even

simple functions.

Methodology:

Conceptual Framework: Introduce a learnable parameter into the activation function. This

allows the network to adjust the shape of the activation function during training, which can

lead to a more favorable loss landscape and faster convergence.[20][21]

Experimental Protocol:

Modify your chosen activation function (e.g., tanh or swish) to include a scalable

hyperparameter. For example, tanh(a * x), where 'a' is a trainable parameter.[23]

This parameter can be global (one 'a' for the entire network), layer-wise (one 'a' per layer),

or neuron-wise (one 'a' for each neuron).[22] A layer-wise approach often provides a good

balance between expressiveness and complexity.

Initialize this parameter (e.g., to 1.0) and allow it to be updated by the optimizer along with

the other network weights and biases.
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Compare the convergence rate and final accuracy against a network with a fixed activation

function. Studies have shown this can significantly improve the convergence rate,

especially in the early stages of training.[21][24]

Quantitative Data Summary
Strategy Description

Potential Impact on
Convergence

Key
Hyperparameters

Optimizer Selection

Choice of algorithm to

update network

weights.

Adam is often good

for initial exploration,

while L-BFGS can

achieve faster

convergence near a

minimum.[12][14] A

hybrid approach is

often effective.

Learning rate, beta1,

beta2 (for Adam).

Adaptive Activation

Functions

Introducing a

learnable parameter in

the activation function.

Can significantly

accelerate

convergence,

especially in early

training stages.[20]

[21][24]

Initial value of the

adaptive parameter,

scope (global, layer-

wise, or neuron-wise).

Loss Weighting

Method for balancing

different loss

components.

Adaptive weighting

can prevent training

from getting stuck by

balancing the interplay

between different loss

terms.[4][5]

Update frequency of

weights, scaling

factors.

Network Architecture
Depth and width of the

neural network.

Shallow-wide

networks may

outperform deep-

narrow ones for some

problems.[8] Residual

connections can

improve gradient flow.

[9]

Number of layers,

number of neurons

per layer.
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Caption: A workflow diagram for troubleshooting slow convergence in PINNs.
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Caption: Logical relationships between causes of slow PINN convergence.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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